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Introduction

Zevotrelvir, also known as EDP-235, is a potent, orally bioavailable inhibitor of the severe
acute respiratory syndrome coronavirus 2 (SARS-CoV-2) main protease (Mpro), also known as
the 3C-like protease (3CLpro).[1][2] This enzyme is critical for the replication of the virus,
making it a prime target for antiviral therapeutics.[1] Zevotrelvir has demonstrated potent in
vitro activity against a wide range of SARS-CoV-2 variants. This document provides detailed
protocols for the in vitro evaluation of Zevotrelvir's inhibitory activity against SARS-CoV-2
Mpro and its antiviral efficacy in cell-based models.

Mechanism of Action

Zevotrelvir is a competitive inhibitor of the SARS-CoV-2 Mpro. It binds to the active site of the
enzyme, preventing the processing of viral polyproteins that are essential for viral replication.
This targeted mechanism of action is anticipated to have a high barrier to the development of
resistance.
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Figure 1: Mechanism of action of Zevotrelvir.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory and antiviral activity of Zevotrelvir against
SARS-CoV-2 Mpro and various viral variants.

Table 1: Enzymatic Inhibition of SARS-CoV-2 Mpro by Zevotrelvir
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Parameter Value (nM) Assay Type

IC50 5.8 FRET-based enzymatic assay

Data sourced from Enanta Pharmaceuticals preclinical data.

Table 2: Antiviral Activity of Zevotrelvir against SARS-CoV-2 Variants in Cell Culture

SARS-CoV-2 .
. EC50 (nM) Cell Line Assay Type
Variant
Cytopathic Effect
Alpha 11 Vero
(CPE)
) Cytopathic Effect
Omicron 5 Vero
(CPE)
Primary Human Viral Replication

Ancestral (A lineage) 33 ) o o
Airway Epithelial Cells  Inhibition

Data sourced from Enanta Pharmaceuticals preclinical and clinical trial initiation
announcements.[3]

Experimental Protocols
SARS-CoV-2 Mpro Fluorescence Resonance Energy
Transfer (FRET) Assay

This enzymatic assay quantifies the inhibitory activity of Zevotrelvir against purified SARS-
CoV-2 Mpro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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